Cas no 101421-61-8 (2-Bromo-5-methylbenzamide)

• Product Name: 2-Bromo-5-methylbenzamide
• CAS No: 101421-61-8
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD18392005
• CID: 4566722
• PubChem ID: 15111016
• Update Time: 2022-07-27

2-Bromo-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-benzamide
• 2-Bromo-5-methylbenzamide

• MDL： MFCD18392005
• Inchi： 1S/C8H8BrNO/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： DDLKZVKEMMUFKO-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(C)=CC=C1Br

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.06g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų